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For Researchers, Scientists, and Drug Development Professionals

Gold-195 (195Au), with a half-life of 186.1 days, and its metastable isomer Gold-195m

(195mAu), with a short half-life of 30.5 seconds, are of significant interest in nuclear medicine

for diagnostic imaging.[1][2] The choice of production method is critical to ensure high yield and

purity, which are paramount for clinical applications. This guide provides a detailed comparison

of the two primary methods for producing 195Au and 195mAu: the 195mHg/195mAu generator

system and direct cyclotron production from a platinum target.

Quantitative Data Summary
The following tables summarize the key performance indicators for each production method

based on available experimental data.

Table 1: Production Yield Comparison
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Parameter
195mHg/195mAu
Generator

Direct Cyclotron
Production from Platinum

Primary Product 195mAu 195Au

Parent Isotope Production

Yield (195mHg)

Cross-sections for the

197Au(p,3n)195mHg reaction

have been measured, with

values reported in the proton

energy range of 49.8–65.5

MeV.[3][4][5]

Not Applicable

Product Yield

Approximately 20 to 25 mCi of

195mAu per elution from a 155

mCi 195mHg generator.[2]

A recovery yield of over 90%

for 195Au has been reported

after purification.[3] Specific

production yields in mCi/µAh

are not well-documented in

publicly available literature.

Elution Efficiency 20-30%[6] Not Applicable

Table 2: Purity Comparison

Parameter
195mHg/195mAu
Generator

Direct Cyclotron
Production from Platinum

Primary Radionuclidic Impurity 195mHg breakthrough
Other gold isotopes (e.g.,

199Au) and iridium isotopes.[7]

Purity Level

Mercury breakthrough of 0.75

± 0.09 µCi per mCi of 195mAu.

[2]

With the exception of a low

amount of 199Au, no other

radioactive impurities were

detected after purification.[3]

Chemical Purity
Eluate is sterile and pyrogen-

free.[2]

Carrier-free 195Au can be

obtained.[3]

Experimental Protocols
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195mHg/195mAu Generator System
a) Production of the Parent Isotope (195mHg):

The parent radionuclide, 195mHg, is produced by irradiating a high-purity gold (197Au) target

with protons in a cyclotron. The primary nuclear reaction is 197Au(p,3n)195mHg.[8][9]

Target: High-purity (99.99%) gold foil.

Proton Beam Energy: The reaction cross-section is significant in the energy range of 20-50

MeV.[3][5]

Irradiation: The target is irradiated with a proton beam for a duration calculated to achieve

the desired 195mHg activity.

Post-Irradiation Processing: The irradiated gold target is dissolved, and the mercury isotopes

are chemically separated.

b) 195mHg/195mAu Generator Elution and Quality Control:

The separated 195mHg is adsorbed onto a column matrix within the generator. The 195mAu,

produced from the decay of 195mHg, is then selectively eluted.

Elution: The generator is eluted with a suitable sterile solution, such as a thiosulfate solution,

to obtain the 195mAu.[8]

Quality Control Protocol:

Elution Yield: The activity of the eluted 195mAu is measured using a calibrated dose

calibrator and compared to the expected yield based on the generator's 195mHg activity.

Radionuclidic Purity (195mHg Breakthrough): The eluate is analyzed using gamma-ray

spectrometry to quantify the amount of 195mHg present. This is a critical quality control

step to minimize the radiation dose to the patient from the longer-lived mercury parent.[10]

The acceptable limit for 195mHg breakthrough is typically very low.

Radiochemical Purity: The chemical form of the 195mAu in the eluate is verified to ensure

it is suitable for its intended medical use.
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Sterility and Pyrogenicity: The eluate must be tested for sterility and pyrogens to ensure it

is safe for intravenous administration.

Direct Cyclotron Production of 195Au from Platinum
a) Target Irradiation:

This method involves the direct production of 195Au by irradiating a platinum target with

protons.

Target: High-purity natural or isotopically enriched platinum foils.[7]

Proton Beam Energy: The specific proton energy will depend on the desired nuclear

reaction, for example, 195Pt(p,n)195Au.

Irradiation: The platinum target is bombarded with a proton beam for a predetermined

duration to produce the desired amount of 195Au.

b) Separation and Purification of 195Au:

After irradiation, the 195Au must be chemically separated from the bulk platinum target material

and other co-produced radioisotopes.

Solvent Extraction Protocol:

Dissolution: The irradiated platinum target is dissolved in aqua regia (a mixture of nitric

acid and hydrochloric acid).[1]

Extraction: The gold is selectively extracted from the aqueous solution using an organic

solvent. A reported high-yield method uses diisopropyl ether.[3] The aqueous solution

containing the dissolved target is mixed with diisopropyl ether, and the gold partitions into

the organic phase, leaving the platinum and other impurities in the aqueous phase.

Stripping: The gold is then back-extracted from the organic phase into a fresh aqueous

solution.

Purity Analysis: The final product is analyzed by gamma-ray spectrometry to determine its

radionuclidic purity and to quantify the activity of 195Au.
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Chromatographic Separation: An alternative to solvent extraction is the use of anion

exchange chromatography. Gold, palladium, and platinum can be separated using a resin

column and selective elution with different reagents.[11]
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Caption: Production pathways for Gold-195.
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Caption: Experimental workflows for Gold-195 production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1194844?utm_src=pdf-custom-synthesis
https://www.vulcanchem.com/product/vc1572259
https://pubmed.ncbi.nlm.nih.gov/6296336/
https://pubmed.ncbi.nlm.nih.gov/6296336/
https://www.researchgate.net/publication/370067216_Measurement_of_the_isomeric_yield_ratios_of_196mg_Au_and_195mg_Hg_in_the_197_Aupx_reaction
https://www.researchgate.net/journal/Radiochimica-Acta-2193-3405/publication/370067216_Measurement_of_the_isomeric_yield_ratios_of_196mg_Au_and_195mg_Hg_in_the_197_Aupx_reaction/links/64a7d96cb9ed6874a50258e8/Measurement-of-the-isomeric-yield-ratios-of-196m-g-Au-and-195m-g-Hg-in-the-197-Aup-x-reaction.pdf?origin=scientificContributions
https://www.degruyterbrill.com/document/doi/10.1515/ract-2023-0158/html
https://pubmed.ncbi.nlm.nih.gov/6618698/
https://pubmed.ncbi.nlm.nih.gov/6618698/
https://www.epj-conferences.org/articles/epjconf/pdf/2017/15/epjconf-nd2016_09029.pdf
https://inis.iaea.org/search?q=custom_fields.iaea%5C%3Arn%3Asearch.aspx
https://www.researchgate.net/publication/43342538_Production_of_the_mercury-197_through_proton_induced_reaction_on_gold
https://www.ncbi.nlm.nih.gov/books/NBK565854/
https://www.researchgate.net/publication/297472878_Separation_of_Gold_Palladium_and_Platinum_in_Chromite_by_Anion_Exchange_Chromatography_for_Inductively_Coupled_Plasma_Atomic_Emission_Spectrometric_Analysis
https://www.benchchem.com/product/b1194844#benchmarking-gold-195-production-methods-for-yield-and-purity
https://www.benchchem.com/product/b1194844#benchmarking-gold-195-production-methods-for-yield-and-purity
https://www.benchchem.com/product/b1194844#benchmarking-gold-195-production-methods-for-yield-and-purity
https://www.benchchem.com/product/b1194844#benchmarking-gold-195-production-methods-for-yield-and-purity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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